Cas no 682-01-9 (Tetrapropyl orthosilicate)

Tetrapropyl orthosilicate structure
Tetrapropyl orthosilicate structure
Product Name:Tetrapropyl orthosilicate
CAS No:682-01-9
Molecular Formula:C12H28O4Si
Molecular Weight:264.43382
MDL:MFCD00009364
CID:39523
PubChem ID:24885479

Tetrapropyl orthosilicate Properties

Names and Identifiers

    • Tetrapropyl orthosilicate
    • DYNASIL P
    • Tetra-n-propoxysilane
    • Tetrapropyl silicate
    • Tetrapropoxysilane
    • MDL: MFCD00009364
    • InChIKey: ZQZCOBSUOFHDEE-UHFFFAOYSA-N
    • Inchi: 1S/C12H28O4Si/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-12H2,1-4H3
    • SMILES: CCCO[Si](OCCC)(OCCC)OCCC
    • BRN: 1706115

Computed Properties

  • Exact Mass: 264.17600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 12
  • Monoisotopic Mass: 264.175686
  • Heavy Atom Count: 17
  • Complexity: 129
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • LogP: 3.12840
  • PSA: 36.92000
  • Refractive Index: n20/D 1.4(lit.)
  • Boiling Point: 94 °C/5 mmHg(lit.)
  • Melting Point: <-80°C
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Color/Form: Colorless liquid.
  • Solubility: Not determined.
  • Sensitiveness: Moisture Sensitive
  • Density: 0.916 g/mL at 25 °C(lit.)

Tetrapropyl orthosilicate Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S36-S37/39
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:1993
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Prompt:dangerous
  • Storage Condition:Store in a cool, dry place. Keep container closed when not in use.
  • PackingGroup:III
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • TSCA:Yes
  • HazardClass:8
  • FLUKA BRAND F CODES:10-21

Tetrapropyl orthosilicate Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetrapropyl orthosilicate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V7Z-25g
Tetrapropyl orthosilicate
682-01-9 98%
25g
$6.00 2024-04-22
A2B Chem LLC
AB79631-25g
Tetrapropoxysilane
682-01-9 98%
25g
$6.00 2024-04-19
Aaron
AR003VGB-25g
Tetrapropyl orthosilicate
682-01-9 98%
25g
$4.00 2025-01-22
abcr
AB111424-25 ml
Tetra-n-propoxysilane, 97%; .
682-01-9 97%
25 ml
€43.60 2024-04-16
Ambeed
A495955-25g
Tetrapropyl orthosilicate
682-01-9 98%
25g
$7.0
Fluorochem
S16425-100g
Tetra-n-propoxysilane(Tetra propylorthosilicate)
682-01-9 95%
100g
£25.00 2022-02-28
TRC
T310775-5mL
Tetrapropyl Orthosilicate
682-01-9
5mL
$ 50.00 2022-06-02
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
16979-1kg
Tetra-n-propoxysilane
682-01-9
1kg
¥3387.00 2023-03-15
BAI LING WEI Technology Co., Ltd.
T1174-500ML
Tetrapropyl Orthosilicate
682-01-9 98.0%(GC)
500ML
¥ 1520 2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T105140-100ml
Tetrapropyl orthosilicate
682-01-9 97%
100ml
¥109.90 2023-09-01

Tetrapropyl orthosilicate Suppliers

HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:682-01-9)
MR./MRS.:SUN YAO
Phone:18064098002
Email:1248580055@qq.com
Hubei Wande Chemical Co.,Ltd.
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(CAS:682-01-9)
MR./MRS.:CHEN DAN DAN
Phone:15827180502
Email:1148980033@qq.com
SHAN DONG XI YA HUA XUE Co., Ltd.
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(CAS:682-01-9)
MR./MRS.:LIU JING LI
Phone:13395390286
Email:xiyashiji@163.com
Hubei Fangde New Material Co., Ltd
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(CAS:682-01-9)
MR./MRS.:YANG QIN
Phone:18086096695
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:682-01-9)
MR./MRS.:WANG TING TING
Phone:13862111431
Email:sales2@senfeida.com
Web:https://senfeida.en.made-in-china.com/
Jiangsu Raien Environmental Protection Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:682-01-9)
MR./MRS.:FEI XIAO JIE
Phone:18662920632
Email:3485543679@qq.com

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